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Compound of Interest

Compound Name: 2-Chloro-3-pyridylamine

Cat. No.: B031603

An In-depth Technical Guide to 2-Chloro-3-pyridylamine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 2-Chloro-3-pyridylamine (CAS No:
6298-19-7), a pivotal intermediate in the synthesis of pharmaceuticals and agrochemicals. It
details the compound's chemical structure, physicochemical properties, synthesis protocols,
and safety information.

Chemical Structure and Identification

2-Chloro-3-pyridylamine, with the IUPAC name 2-chloropyridin-3-amine, is a substituted
pyridine derivative.[1] Its structure consists of a pyridine ring chlorinated at the 2-position and
aminated at the 3-position.

e Molecular Formula: CsHsCIN2[1][2][3]
e SMILES: C1=CC(=C(N=C1)CI)N[1]
e InChl Key: MEQBJJUWDCYIAB-UHFFFAOYSA-N[1]

Physicochemical and Spectral Data

The key physical and chemical properties of 2-Chloro-3-pyridylamine are summarized in the
table below, providing essential data for experimental design and application.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b031603?utm_src=pdf-interest
https://www.benchchem.com/product/b031603?utm_src=pdf-body
https://www.benchchem.com/product/b031603?utm_src=pdf-body
https://www.benchchem.com/product/b031603?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://pubchem.ncbi.nlm.nih.gov/compound/80528
http://www.chemical-suppliers.eu/enp/chloro-aminopyridine-PX197225
https://www.jubilantingrevia.com/products/2-chloro-3-aminopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://pubchem.ncbi.nlm.nih.gov/compound/80528
https://www.benchchem.com/product/b031603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 6298-19-7 (1102131141
Molecular Weight 128.56 g/mol [1][2]

Off-white to yellow to pink
Appearance ) [2]
crystalline powder

Melting Point 76-78 °C [41[5][6]

Boiling Point 130-134 °C (at 12.75 mmHg) [2][5]

N Soluble in methanol and water
Solubility R [4]1(5]
(30 g/L at 20°C)

pKa 2.42 £ 0.10 (Predicted) [5]

Spectral data, including 1H NMR, is available for 2-Chloro-3-pyridylamine, which is crucial for
its identification and purity assessment.[7][8]

Applications in Synthesis

2-Chloro-3-pyridylamine is a versatile building block in organic synthesis, primarily utilized as
an intermediate in the production of high-value chemicals.

o Pharmaceuticals: It serves as a key reactant for synthesizing aryl isoindoline diketones,
which have shown potential as anticonvulsants.[9] It is also a critical intermediate for the
drug pirenzepine.[9]

e Agrochemicals: This compound is fundamental in the manufacturing of crop protection
agents like the insecticide chlorantraniliprole.[9][10]

e Cross-Coupling Reactions: It is actively involved in Suzuki-Miyaura cross-coupling reactions,
a powerful method for forming carbon-carbon bonds in the synthesis of complex molecules.

[415]

Experimental Protocols for Synthesis
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Several methods for the synthesis of 2-Chloro-3-pyridylamine have been reported. Below are
detailed protocols for two common approaches.

Protocol 1: Chlorination of 3-Aminopyridine

This method involves the direct chlorination of 3-aminopyridine using hydrogen peroxide and
hydrochloric acid.

Materials:

e 3-Aminopyridine

e Hydrogen Peroxide (H2032)

o Hydrochloric Acid (HCI)

Procedure:

e Prepare a solution of 3-aminopyridine in hydrochloric acid.

o Carefully add hydrogen peroxide to the solution. The reaction is exothermic and may require
cooling to maintain control.

e The chlorination reaction yields the main product, 2-Chloro-3-pyridylamine, along with a
by-product, 2,6-dichloro-3-aminopyridine.[10]

o After the reaction is complete, neutralize the reaction mixture to an alkaline pH to precipitate
the products.[11]

e The crude product can then be purified, for example, by recrystallization or column
chromatography, to isolate 2-Chloro-3-pyridylamine.

Protocol 2: Synthesis from 2-Pyridone

This multi-step synthesis offers high selectivity and yield, starting from the readily available 2-
pyridone.[11]

Step 1: Nitration and N-alkylation of 2-Pyridone
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e Use 2-pyridone as the starting material.

e Perform a nitration reaction to introduce a nitro group onto the pyridine ring.

» Protect the amino group via an N-alkylation reaction to yield N-alkyl-3-nitro-2-pyridone.[11]
Step 2: Chlorination and Dealkylation

» Dissolve N-alkyl-3-nitro-2-pyridone and heat the solution.

e Slowly add a chlorinating agent, such as triphosgene, under stirring. This step results in a
directional chlorination and dealkylation to form 2-chloro-3-nitropyridine.[11]

o After the reaction, add an alkali lye (e.g., NaOH solution) to adjust the pH to weakly alkaline,
followed by steam distillation to obtain 2-chloro-3-nitropyridine.[11]

Step 3: Reduction to 2-Chloro-3-pyridylamine

e Reduce the 2-chloro-3-nitropyridine intermediate to the final product. A common reducing
agent system is Titanium(IV) chloride (TiCls) and Magnesium (Mg) in an anhydrous solvent
like tetrahydrofuran.[11]

e Under an inert atmosphere (e.g., nitrogen), add TiCla to anhydrous tetrahydrofuran at low
temperature (-5to 5 °C).

¢ Add magnesium to the resulting suspension and reflux to form a black suspension.

e Introduce the 2-chloro-3-nitropyridine to the reducing mixture to yield 2-Chloro-3-
pyridylamine.[11]

Visualization of Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of 2-Chloro-3-
pyridylamine starting from 2-Pyridone, as described in Protocol 2.
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Chlorination &

Dealkylation 2-Chloro-3-nitropyridine Recueto]

(TiCl4/Mg)

Nitration & Yield: 71.7%

2-Chloro-3-pyridylamine

N-alkylation (Triphosgene)

Click to download full resolution via product page
Synthesis of 2-Chloro-3-pyridylamine from 2-Pyridone.

Safety and Handling

2-Chloro-3-pyridylamine is classified as a hazardous substance and requires careful
handling.

e GHS Hazard Statements:
o H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]
o H335: May cause respiratory irritation.[1]

 Precautionary Measures:

o

Wear protective gloves, protective clothing, and eye/face protection.[12][13]

[¢]

Use only outdoors or in a well-ventilated area.[12]

[¢]

Wash hands and any exposed skin thoroughly after handling.[12][13]

o

Avoid breathing dust, fume, gas, mist, vapors, or spray.[12]

o Storage:

o Store in a well-ventilated place and keep the container tightly closed.[12][13]
Recommended storage temperature is 2-8°C.[5][6]

o Store locked up.[12][14]
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In case of exposure, follow standard first-aid measures and seek medical attention.[12][15]

Always refer to the latest Safety Data Sheet (SDS) for complete and detailed safety
information.[13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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